N-2,1,3-benzothiadiazol-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C15H11N3O3S/c19-15(9-4-5-12-13(8-9)21-7-6-20-12)16-10-2-1-3-11-14(10)18-22-17-11/h1-5,8H,6-7H2,(H,16,19)
• InChI Key: XRTSIORUDZRRLY-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NC3=CC=CC4=NSN=C43
• Molecular Formula: C15H11N3O3S
• Molecular Weight: 313.3 g/mol

Description

N-2,1,3-benzothiadiazol-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as BTD, is a chemical compound that has shown potential in various scientific research applications.

Mechanism of Action

The mechanism of action of N-2,1,3-benzothiadiazol-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves its ability to interact with various cellular targets, including enzymes and signaling pathways. For example, N-2,1,3-benzothiadiazol-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in regulating gene expression and cell proliferation. By inhibiting HDACs, N-2,1,3-benzothiadiazol-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide can induce cell cycle arrest and apoptosis in cancer cells. N-2,1,3-benzothiadiazol-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
N-2,1,3-benzothiadiazol-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been found to have various biochemical and physiological effects, including the upregulation of pro-apoptotic genes, the downregulation of anti-apoptotic genes, and the inhibition of cell migration and invasion. N-2,1,3-benzothiadiazol-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been shown to induce the production of reactive oxygen species (ROS), which can lead to oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

One advantage of using N-2,1,3-benzothiadiazol-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide in laboratory experiments is its ability to selectively target cancer cells while sparing normal cells. This makes it a promising candidate for cancer therapy. However, one limitation of using N-2,1,3-benzothiadiazol-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-2,1,3-benzothiadiazol-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another area of research is the identification of specific cellular targets and signaling pathways that are affected by N-2,1,3-benzothiadiazol-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide. This can help to elucidate the mechanism of action of the compound and identify potential therapeutic targets. Additionally, further studies are needed to evaluate the safety and efficacy of N-2,1,3-benzothiadiazol-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide in vivo, as well as its potential for use in combination with other anti-cancer agents.

Synthesis Methods

N-2,1,3-benzothiadiazol-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide can be synthesized through a multi-step process involving the reaction of 2,1,3-benzothiadiazole-4-carboxylic acid with 2,3-dihydro-1,4-benzodioxine-6-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through recrystallization using solvents such as ethanol or acetone.

Scientific Research Applications

N-2,1,3-benzothiadiazol-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to exhibit various biological activities, including anti-tumor, anti-inflammatory, and anti-viral properties. In particular, N-2,1,3-benzothiadiazol-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been found to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, N-2,1,3-benzothiadiazol-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been found to have antiviral activity against the influenza virus.